Cas no 88066-91-5 (2(1H)-Pyrazinone, 3-(4-methoxyphenyl)-)

• Product Name: 2(1H)-Pyrazinone, 3-(4-methoxyphenyl)-
• CAS No: 88066-91-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 646593
• PubChem ID: 20528938
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)-1H-pyrazin-2-one
• SCHEMBL11219648
• MFCD26034685
• SY309443
• AUESALVYBBUILD-UHFFFAOYSA-N
• 2-hydroxy-3-p-methoxyphenylpyrazine
• DTXSID50608398
• 88066-91-5
• 3-(4-Methoxyphenyl)pyrazin-2(1H)-one

• Inchi： 1S/C11H10N2O2/c1-15-9-4-2-8(3-5-9)10-11(14)13-7-6-12-10/h2-7H,1H3,(H,13,14)
• InChI Key： AUESALVYBBUILD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(NC=CN=1)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų